Cas no 61285-26-5 (Thiophene, 3-iodo-5-methyl-2-phenyl-)
61285-26-5 structure
Product Name:Thiophene, 3-iodo-5-methyl-2-phenyl-
CAS No:61285-26-5
MF:C11H9IS
MW:300.158633947372
CID:485864
PubChem ID:12290173
Update Time:2025-04-19
Thiophene, 3-iodo-5-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-iodo-5-methyl-2-phenyl-
- 3-iodo-5-methyl-2-phenylthiophene
- 61285-26-5
- DTXSID10484872
-
- Inchi: 1S/C11H9IS/c1-8-7-10(12)11(13-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: WDSOWKHLWJWDAF-UHFFFAOYSA-N
- SMILES: IC1C=C(C)SC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 299.94657
- Monoisotopic Mass: 299.94697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Thiophene, 3-iodo-5-methyl-2-phenyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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